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Compound of Interest

Compound Name: Ethyl 3-hydrazinylbenzoate

Cat. No.: B1342943 Get Quote

Introduction: Ethyl 3-hydrazinylbenzoate is a valuable chemical intermediate, primarily

utilized as a building block in the synthesis of a variety of heterocyclic compounds with

potential applications in medicinal chemistry and drug discovery. Its bifunctional nature,

possessing both a hydrazine moiety and an ethyl benzoate group, allows for versatile reactivity

in constructing complex molecular architectures. This technical guide provides a

comprehensive overview of the commercial availability, physicochemical properties, synthesis,

and synthetic applications of Ethyl 3-hydrazinylbenzoate, with a focus on its hydrochloride

salt, the most common commercially available form.

Commercial Availability and Suppliers
Ethyl 3-hydrazinylbenzoate is primarily available commercially as its hydrochloride salt (CAS

No. 940875-99-0).[1][2] Several chemical suppliers offer this compound in various quantities,

catering to both research and development needs. A summary of representative suppliers and

their offerings is presented in Table 1.

Table 1: Commercial Suppliers of Ethyl 3-hydrazinylbenzoate Hydrochloride
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Supplier Product Name CAS Number Purity
Available
Quantities

ChemBridge

ethyl 3-

hydrazinobenzoa

te hydrochloride

940875-99-0 >95% 1g, 5g, 10g

BLD Pharm

Ethyl 3-

hydrazinylbenzo

ate hydrochloride

940875-99-0 Not specified Inquire

Shanghai

Macklin

Biochemical Co.,

Ltd.

Ethyl 3-

hydrazinylbenzo

ate hydrochloride

940875-99-0 Not specified Inquire

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Ethyl 3-hydrazinylbenzoate
and its hydrochloride salt are not extensively reported in publicly available literature. Most of

the readily accessible data pertains to its isomer, ethyl 4-hydrazinylbenzoate. However, based

on available supplier information and general chemical principles, some key properties can be

inferred and are summarized in Table 2. Researchers are advised to consult supplier-specific

documentation for the most accurate and up-to-date information.

Table 2: Physicochemical Properties of Ethyl 3-hydrazinylbenzoate Hydrochloride
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Property Value Source/Comment

CAS Number 940875-99-0 [1][2]

Molecular Formula C₉H₁₃ClN₂O₂ Inferred from structure

Molecular Weight 216.67 g/mol Calculated

Appearance Solid
General observation from

supplier data

Melting Point Not specified
Data for the 4-isomer is ~118

°C. The 3-isomer may differ.

Solubility
Soluble in organic solvents like

ethanol.

Inferred from reaction

conditions.

Stability Store in a cool, dry place.
General recommendation for

hydrazine derivatives.

Synthesis of Ethyl 3-hydrazinylbenzoate
A common synthetic route to Ethyl 3-hydrazinylbenzoate involves the reduction of ethyl 3-

nitrobenzoate. A representative experimental protocol is detailed below.

Experimental Protocol: Synthesis of Ethyl 3-
hydrazinylbenzoate
Materials:

Ethyl 3-nitrobenzoate

Tin(II) chloride dihydrate (SnCl₂·2H₂O)

Concentrated hydrochloric acid (HCl)

Sodium hydroxide (NaOH) solution

Ethyl acetate (EtOAc)
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Water (H₂O)

Procedure:

Suspend ethyl 3-nitrobenzoate in a suitable solvent, such as ethanol.

Cool the suspension in an ice bath.

Slowly add a solution of tin(II) chloride dihydrate in concentrated hydrochloric acid to the

cooled suspension with stirring.

Continue stirring at a low temperature for several hours to allow the reduction to proceed to

completion.

After the reaction is complete, neutralize the mixture by the careful addition of a sodium

hydroxide solution until the pH is basic.

Extract the aqueous mixture with ethyl acetate.

Combine the organic extracts, dry over a suitable drying agent (e.g., anhydrous sodium

sulfate), and filter.

Remove the solvent under reduced pressure to yield the crude ethyl 3-hydrazinylbenzoate.

The crude product can be further purified by recrystallization or column chromatography.

The following diagram illustrates the general workflow for the synthesis of Ethyl 3-
hydrazinylbenzoate.

Synthesis workflow for Ethyl 3-hydrazinylbenzoate.

Applications in Organic Synthesis
Ethyl 3-hydrazinylbenzoate serves as a versatile precursor for the synthesis of various

heterocyclic compounds, which are scaffolds of significant interest in drug discovery. The

hydrazine moiety readily undergoes condensation reactions with dicarbonyl compounds or their

equivalents to form five- and six-membered rings.
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Synthesis of Pyrazole Derivatives
One of the primary applications of Ethyl 3-hydrazinylbenzoate is in the synthesis of pyrazole

derivatives. Pyrazoles are a well-known class of heterocyclic compounds with a wide range of

biological activities, including anti-inflammatory, analgesic, and anticancer properties. The

reaction of Ethyl 3-hydrazinylbenzoate with a 1,3-dicarbonyl compound is a common method

for constructing the pyrazole ring.

Materials:

Ethyl 3-hydrazinylbenzoate hydrochloride

Acetylacetone (2,4-pentanedione)

Ethanol

Triethylamine (optional, as a base)

Procedure:

Dissolve Ethyl 3-hydrazinylbenzoate hydrochloride in ethanol.

Add acetylacetone to the solution.

If necessary, add a catalytic amount of a base like triethylamine to neutralize the

hydrochloride and facilitate the reaction.

Reflux the reaction mixture for several hours, monitoring the progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

The crude product can be purified by column chromatography on silica gel using a suitable

eluent system (e.g., hexane/ethyl acetate) to afford the desired ethyl 3-(3,5-dimethyl-1H-

pyrazol-1-yl)benzoate.
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The logical relationship for the synthesis of pyrazoles from Ethyl 3-hydrazinylbenzoate is

depicted in the following diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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